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Compound of Interest

Compound Name:
2,4-Difluoro-5-iodobenzoyl

chloride

CAS No.: 1131640-48-6

Cat. No.: B1399715 Get Quote

2,4-Difluoro-5-iodobenzoyl chloride is a highly functionalized aromatic acyl chloride, a class

of reagents that are fundamental building blocks in modern organic synthesis. The strategic

placement of three distinct halogen atoms on the benzene ring imparts unique reactivity and

makes it a valuable intermediate for introducing complex functionalities into target molecules.

The electron-withdrawing nature of the two fluorine atoms and the acyl chloride group activates

the aromatic ring for certain transformations, while the iodine atom provides a versatile handle

for cross-coupling reactions. This guide offers a comprehensive overview of the core

physicochemical properties, safety considerations, and synthetic utility of 2,4-Difluoro-5-
iodobenzoyl chloride for professionals in the fields of medicinal chemistry and materials

science.

Physicochemical Properties
A precise understanding of the physicochemical properties of a reagent is paramount for its

effective use in experimental design. The key properties of 2,4-Difluoro-5-iodobenzoyl
chloride are summarized below.
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Property Value Source

CAS Number 1131640-48-6 [1]

Molecular Formula C₇H₂ClF₂IO [1]

Molecular Weight 302.44 g/mol [1]

Density Data not available -

SMILES O=C(Cl)C1=CC(I)=C(F)C=C1F [1]

Note on Density: An experimentally determined density for 2,4-Difluoro-5-iodobenzoyl
chloride is not readily available in the searched literature. For reference, the densities of

structurally related compounds are 2.001 g/cm³ for 2-Fluoro-5-iodobenzoyl chloride and

approximately 1.42 g/cm³ for 2,4-Difluorobenzoyl chloride.[2][3]

Chemical Structure and Reactivity
The reactivity of 2,4-Difluoro-5-iodobenzoyl chloride is dictated by the interplay of its

functional groups.

Figure 1: Structure and key reactive sites of 2,4-Difluoro-5-iodobenzoyl chloride.

Acyl Chloride: This is the most reactive site, readily undergoing nucleophilic acyl substitution

with alcohols, amines, and other nucleophiles to form esters, amides, and ketones,

respectively.

Iodine Atom: The carbon-iodine bond is susceptible to oxidative addition, making it an

excellent substrate for palladium-catalyzed cross-coupling reactions such as Suzuki, Heck,

and Sonogashira couplings. This allows for the introduction of a wide variety of substituents

at this position.

Fluorine Atoms: The two fluorine atoms are strong electron-withdrawing groups, which can

influence the regioselectivity of reactions on the aromatic ring and can also be sites for

nucleophilic aromatic substitution under certain conditions.
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A Safety Data Sheet (SDS) for 2,4-Difluoro-5-iodobenzoyl chloride (CAS 1131640-48-6) was

not available in the conducted searches. However, based on the SDS for structurally similar

compounds such as 2-iodo-benzoyl chloride, 4-iodobenzoyl chloride, and 2,4-difluorobenzoyl

chloride, the following hazards and precautions can be inferred.[4][5][6]

GHS Hazard Classification (Inferred):

Skin Corrosion/Irritation: Category 1B/1C. Causes severe skin burns and eye damage.[4][5]

Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.[4][5]

Moisture Sensitive: Reacts with water, potentially liberating toxic gas (hydrogen chloride and

hydrogen iodide).[4]

Handling and Personal Protective Equipment (PPE):

Precaution Rationale

Work in a fume hood To avoid inhalation of corrosive vapors.

Wear chemical-resistant gloves, lab coat, and

safety goggles
To prevent skin and eye contact.

Handle under an inert atmosphere (e.g.,

nitrogen or argon)
To prevent reaction with atmospheric moisture.

Store in a cool, dry, well-ventilated area away

from incompatible materials

To ensure stability and prevent hazardous

reactions.

First Aid Measures (Inferred):

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[4][6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[6]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Synthetic Applications and Protocols
The primary utility of 2,4-Difluoro-5-iodobenzoyl chloride lies in its role as a versatile

intermediate in multi-step syntheses.

Potential Applications in Drug Discovery
The structural motifs present in this molecule are of significant interest in medicinal chemistry.

The difluorobenzoyl moiety is found in a number of biologically active compounds. The iodine

atom allows for the late-stage functionalization of a drug candidate, which is a powerful

strategy in lead optimization. Related compounds, such as 2,4-dichloro-5-fluorobenzoyl

chloride, are used in the synthesis of broad-spectrum antibiotics and antipsychotic drugs.

Representative Experimental Protocol: Synthesis of 2,4-
Difluoro-5-iodobenzoyl chloride
The following is a plausible, general protocol for the synthesis of 2,4-Difluoro-5-iodobenzoyl
chloride from the corresponding carboxylic acid, based on established methods for converting

carboxylic acids to acyl chlorides.[7]

Reaction: 2,4-Difluoro-5-iodobenzoic acid → 2,4-Difluoro-5-iodobenzoyl chloride

Materials:

2,4-Difluoro-5-iodobenzoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

N,N-Dimethylformamide (DMF) (catalytic amount if using oxalyl chloride)

Procedure:
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To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a reflux

condenser, and a nitrogen inlet, add 2,4-Difluoro-5-iodobenzoic acid.

Add anhydrous DCM (or DCE) to dissolve the acid.

Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the solution at room

temperature. If using oxalyl chloride, a catalytic amount of DMF should be added.

The reaction mixture is then heated to reflux and stirred for several hours. The progress of

the reaction can be monitored by TLC or by observing the cessation of gas evolution (HCl

and SO₂).

After the reaction is complete, the excess thionyl chloride and the solvent are removed under

reduced pressure using a rotary evaporator.

The crude 2,4-Difluoro-5-iodobenzoyl chloride can be purified by vacuum distillation.
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Start:
2,4-Difluoro-5-iodobenzoic acid

in anhydrous solvent

Add Thionyl Chloride
(or Oxalyl Chloride/DMF)

Heat to Reflux
(monitor reaction)

Rotary Evaporation
(remove excess reagent and solvent)

Vacuum Distillation

Product:
Pure 2,4-Difluoro-5-iodobenzoyl chloride

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of 2,4-Difluoro-5-iodobenzoyl chloride.

Conclusion
2,4-Difluoro-5-iodobenzoyl chloride is a valuable and highly reactive building block for

organic synthesis. Its trifunctional nature provides chemists with a powerful tool for the

construction of complex molecules with applications in drug discovery and materials science.

While some of its physical properties are not yet fully characterized, its reactivity can be reliably

predicted based on its constituent functional groups. Proper handling and safety precautions

are essential when working with this and related acyl chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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